7-amino-1H-pyrimido[4,5-c]pyridazin-5-one

• Molecular Formula: C6H5N5O
• Molecular Weight: 163.14 g/mol
• IUPAC Name: 7-amino-8H-pyrimido[4,5-c]pyridazin-5-one
• InChI: InChI=1S/C6H5N5O/c7-6-9-4-3(5(12)10-6)1-2-8-11-4/h1-2H,(H3,7,9,10,11,12)
• InChI Key: YRRMFYBKIDPCRC-UHFFFAOYSA-N
• Isomeric SMILES: C1=C2C(=NC(=NC2=O)N)NN=C1
• SMILES: C1=CN=NC2=C1C(=O)N=C(N2)N

Description

7-amino-1H-pyrimido[4,5-c]pyridazin-5-one is a heterocyclic compound with a unique structure that has attracted the attention of researchers in various fields. This compound has potential applications in the field of medicinal chemistry due to its biological activities.

Mechanism of Action

The mechanism of action of 7-amino-1H-pyrimido[4,5-c]pyridazin-5-one is not fully understood. However, it has been suggested that the compound exerts its biological activities through the inhibition of various enzymes and proteins. For example, it has been found to inhibit the activity of DNA topoisomerase II, which is involved in DNA replication and repair. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
7-amino-1H-pyrimido[4,5-c]pyridazin-5-one has been found to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. In addition, it has been found to have antioxidant properties and can protect cells from oxidative stress. The compound has also been shown to have neuroprotective effects and can improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 7-amino-1H-pyrimido[4,5-c]pyridazin-5-one in lab experiments is its potent biological activities. The compound has been shown to exhibit a wide range of activities, which makes it a valuable tool for researchers in various fields. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 7-amino-1H-pyrimido[4,5-c]pyridazin-5-one. One of the main directions is to further investigate the compound's mechanism of action. Understanding how the compound exerts its biological activities can help in the development of more effective therapeutic agents. Another direction is to explore the compound's potential applications in the treatment of neurodegenerative diseases. In addition, further studies are needed to determine the compound's toxicity and safety profile, which is essential for the development of new drugs.
Conclusion:
In conclusion, 7-amino-1H-pyrimido[4,5-c]pyridazin-5-one is a unique heterocyclic compound with potential applications in the field of medicinal chemistry. The compound has been extensively studied for its biological activities, including antitumor, antimicrobial, and anti-inflammatory activities. Further research is needed to fully understand the compound's mechanism of action and to explore its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of 7-amino-1H-pyrimido[4,5-c]pyridazin-5-one can be achieved through various methods. One of the most commonly used methods involves the reaction of 2-aminopyridine and 2-cyanopyridine with hydrazine hydrate. The resulting product is then treated with sulfuric acid to obtain the desired compound. Other methods include the reaction of 2-aminopyridine with 2-chloropyridine and the reaction of 2-aminopyridine with 2-bromo-5-nitropyridine.

Scientific Research Applications

7-amino-1H-pyrimido[4,5-c]pyridazin-5-one has been extensively studied for its biological activities. It has been shown to exhibit potent antitumor, antimicrobial, and anti-inflammatory activities. In addition, it has been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound has also been shown to have antioxidant properties and can be used as a potential therapeutic agent for oxidative stress-related diseases.